[3-(4-Methoxyphenyl)-1,2-oxazol-5-yl](phenyl)methanone

• IUPAC Name: [3-(4-methoxyphenyl)-1,2-oxazol-5-yl]-phenylmethanone
• InChI: InChI=1S/C17H13NO3/c1-20-14-9-7-12(8-10-14)15-11-16(21-18-15)17(19)13-5-3-2-4-6-13/h2-11H,1H3
• InChI Key: ZPLPOZFLKPGDFQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=C2)C(=O)C3=CC=CC=C3
• Molecular Formula: C17H13NO3
• Molecular Weight: 279.29 g/mol

Description

3-(4-methoxyphenyl)isoxazol-5-ylmethanone is a compound that belongs to the isoxazole family, which is known for its diverse biological activities and therapeutic potential Isoxazoles are five-membered heterocycles containing one oxygen and one nitrogen atom at adjacent positions

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-methoxyphenyl)isoxazol-5-ylmethanone typically involves the [2+3] cycloaddition reaction of nitrile oxides with captodative olefins or methyl crotonate derivatives. This reaction is regioselective and leads to the formation of the desired isoxazole derivative . The reaction conditions often include the use of solvents like dichloromethane or toluene, and the reaction is carried out at room temperature or slightly elevated temperatures.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the process is cost-effective and environmentally friendly.

Chemical Reactions Analysis

Types of Reactions

3-(4-methoxyphenyl)isoxazol-5-ylmethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the methoxyphenyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial and antiviral agent.

Medicine: Explored for its anti-inflammatory and anticancer properties.

Mechanism of Action

The mechanism of action of 3-(4-methoxyphenyl)isoxazol-5-ylmethanone involves its interaction with specific molecular targets and pathways. The compound is believed to exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit certain enzymes involved in inflammation or cancer cell proliferation .

Comparison with Similar Compounds

Similar Compounds

Isoxazole: The parent compound with a similar structure but without the methoxyphenyl and phenyl groups.

Oxazole: A related heterocycle with one oxygen and one nitrogen atom but different positioning.

Imidazole: Another five-membered heterocycle with two nitrogen atoms.

Uniqueness

3-(4-methoxyphenyl)isoxazol-5-ylmethanone is unique due to its specific substitution pattern, which imparts distinct biological activities and chemical reactivity compared to other isoxazole derivatives .